Ethyl 3-oxo-3-(2,4,6-trimethylphenyl)propanoate

• IUPAC Name: ethyl 3-oxo-3-(2,4,6-trimethylphenyl)propanoate
• InChI: InChI=1S/C14H18O3/c1-5-17-13(16)8-12(15)14-10(3)6-9(2)7-11(14)4/h6-7H,5,8H2,1-4H3
• InChI Key: JKDAOORMLXVMGQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(=O)C1=C(C=C(C=C1C)C)C
• Molecular Formula: C14H18O3
• DSSTOX Substance ID: DTXSID40310438
• Molecular Weight: 234.29 g/mol
• CAS RN: 54458-28-5

Description

Molecular Structure Analysis

The molecular weight of Ethyl 3-oxo-3-(2,4,6-trimethylphenyl)propanoate is 234.29 g/mol. The specific molecular structure is not provided in the search results.

Scientific Research Applications

Superoxide Dismutase Mimic

A study by Samuni et al. (1988) explored a novel metal-free low molecular weight superoxide dismutase mimic, highlighting the potential of certain organic compounds, including derivatives similar to Ethyl 3-oxo-3-(2,4,6-trimethylphenyl)propanoate, in mimicking enzymatic functions that could be vital in biomedical research and therapeutic applications (Samuni et al., 1988).

Polymorphism Study

Research by Vogt et al. (2013) on polymorphic forms of a structurally related compound provides insights into the challenges of analytical and physical characterization of complex organic molecules, which is crucial for the pharmaceutical industry's drug formulation and stability studies (Vogt et al., 2013).

Cooperative Motion in Polymers

A study on the cooperative motion of polar side groups in amorphous polymers by Meng et al. (1996) sheds light on the interactions within polymer matrices, which can influence the development of materials with tailored optical and mechanical properties (Meng et al., 1996).

Crystal Packing Interactions

Zhang et al. (2011) explored the crystal packing of ethyl (Z)-2-cyano-3-[(4-alkoxyphenyl)amino]prop-2-enoates, highlighting the role of non-covalent interactions in determining the structural arrangement of organic compounds, which is fundamental for designing materials with specific functions (Zhang et al., 2011).

Novel Copolymers

Barilla et al. (2021) synthesized novel copolymers of vinyl acetate and oxy ring-substituted ethyl 2-cyano-3-phenyl-2-propenoates, contributing to the development of materials with potential applications in coatings, adhesives, and other industrial applications (Barilla et al., 2021).

Safety and Hazards

While specific safety and hazard information for Ethyl 3-oxo-3-(2,4,6-trimethylphenyl)propanoate is not available, it’s generally recommended to avoid breathing mist, gas or vapours of similar compounds. Contact with skin and eyes should be avoided, and personal protective equipment should be used. Ensure adequate ventilation and remove all sources of ignition.